Cas no 2171948-46-0 (tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)azetidine-1-carboxylate
• CAS No: 2171948-46-0
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 6313603
• PubChem ID: 165597999
• Update Time: 2025-10-30

tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)azetidine-1-carboxylate
• EN300-1646158
• 2171948-46-0

• Inchi： 1S/C13H23NO4/c1-11(2,3)18-10(16)14-7-12(8-14,9-15)13(17)5-4-6-13/h15,17H,4-9H2,1-3H3
• InChI Key： LDQDJYQALCZCRX-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C1(CO)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)azetidine-1-carboxylate (CAS No. 2171948-46-0)

The compound tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)azetidine-1-carboxylate (CAS No. 2171948-46-0) is a highly specialized intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring both a hydroxycyclobutyl and a hydroxymethyl group on an azetidine ring, makes it a valuable building block for the development of novel bioactive molecules. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug discovery, especially in the design of protease inhibitors and kinase modulators.

In recent years, the demand for azetidine derivatives has surged, driven by their role in improving drug efficacy and reducing side effects. The tert-butyl carboxylate moiety in this compound enhances its stability, making it suitable for various synthetic transformations. This aligns with the growing trend in medicinal chemistry to explore cyclobutyl-containing scaffolds, which are known for their conformational rigidity and metabolic stability. As a result, CAS No. 2171948-46-0 has become a focal point for researchers investigating next-generation therapeutics.

From a synthetic perspective, the hydroxymethyl group in tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)azetidine-1-carboxylate offers versatile functionalization opportunities. It can be oxidized to an aldehyde or further derivatized to introduce other pharmacophores. This flexibility is critical in fragment-based drug design, a hot topic in modern pharmaceutical research. Additionally, the hydroxycyclobutyl group contributes to the compound's three-dimensionality, a property highly sought after in the development of drugs targeting protein-protein interactions.

The compound's relevance extends beyond pharmaceuticals. In material science, its rigid azetidine core and polar functional groups make it a candidate for designing advanced polymers with tailored properties. This dual applicability has sparked interest across multiple industries, as evidenced by the rising number of patents and publications referencing CAS No. 2171948-46-0. Furthermore, its synthesis often involves green chemistry principles, addressing the increasing demand for sustainable and environmentally friendly processes.

Analytical characterization of tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)azetidine-1-carboxylate typically employs techniques such as NMR, HPLC, and mass spectrometry. These methods ensure high purity and confirm the compound's structural integrity, which is paramount for its intended applications. Quality control protocols are rigorously followed to meet the stringent requirements of regulatory agencies, reflecting the compound's importance in high-stakes research and development.

Looking ahead, the potential of CAS No. 2171948-46-0 is vast. Its incorporation into combinatorial libraries and high-throughput screening assays could accelerate the discovery of new drugs for challenging diseases. Moreover, its structural features align with current trends in bioisostere development, where researchers seek to replace traditional functional groups with more efficient alternatives. As the scientific community continues to explore its applications, tert-butyl 3-(1-hydroxycyclobutyl)-3-(hydroxymethyl)azetidine-1-carboxylate is poised to play a pivotal role in advancing both chemistry and biology.